N-ethyl-N,3-diphenylpropanamide

• Molecular Formula: C17H19NO
• Molecular Weight: 253.34 g/mol
• IUPAC Name: N-ethyl-N,3-diphenylpropanamide
• InChI: InChI=1S/C17H19NO/c1-2-18(16-11-7-4-8-12-16)17(19)14-13-15-9-5-3-6-10-15/h3-12H,2,13-14H2,1H3
• InChI Key: JOKKXOONUKIGTG-UHFFFAOYSA-N
• SMILES: CCN(C1=CC=CC=C1)C(=O)CCC2=CC=CC=C2

Description

N-ethyl-N,3-diphenylpropanamide, commonly known as Etorphine, is a powerful synthetic opioid that is used as a veterinary anesthetic and tranquilizer. Etorphine is a Schedule II controlled substance and is only available for use by licensed veterinarians and researchers. Due to its high potency, Etorphine is not approved for human use and is considered too dangerous for general medical use.

Mechanism of Action

Etorphine binds to the mu-opioid receptors in the brain and spinal cord, which results in the inhibition of pain signals. The binding of Etorphine to the opioid receptors also leads to the activation of the reward pathway, which can result in addiction and dependence.
Biochemical and Physiological Effects:
Etorphine has a potent analgesic effect, which makes it useful in veterinary medicine for the treatment of pain in large animals. It also has sedative and tranquilizing effects, which make it useful for immobilizing animals during medical procedures. Etorphine can cause respiratory depression, decreased heart rate, and decreased blood pressure, which can be dangerous if not carefully monitored.

Advantages and Limitations for Lab Experiments

Etorphine is a useful tool for studying the opioid receptors in the brain and their role in pain relief. Its potency allows for the study of the receptors at low concentrations, which can reduce the risk of toxicity. However, the high potency of Etorphine also makes it difficult to work with and requires careful handling and monitoring.

Future Directions

Future research on Etorphine could focus on developing safer and more effective opioid drugs that have less potential for addiction and dependence. Additionally, research could focus on the development of new treatments for pain that do not rely on opioids. Finally, research could focus on the development of new methods for immobilizing large animals that are safer and more effective than Etorphine.
Conclusion:
Etorphine is a powerful synthetic opioid that is primarily used in veterinary medicine and scientific research. Its potent analgesic and anesthetic properties make it useful in the treatment of pain in large animals and as a tool for studying the opioid receptors in the brain. However, due to its high potency and potential for addiction and dependence, Etorphine is not approved for human use and is considered too dangerous for general medical use.

Synthesis Methods

The synthesis of Etorphine involves several steps starting from the precursor 1,3-diphenylpropan-1-one. This precursor undergoes a reaction with ethylamine to form N-ethyl-1,3-diphenylpropan-1-amine. Further reaction with acetic anhydride and hydrochloric acid leads to the formation of Etorphine.

Scientific Research Applications

Etorphine is primarily used in scientific research for its potent analgesic and anesthetic properties. It is commonly used as a tool to study the opioid receptors in the brain and their role in pain relief. Etorphine is also used in veterinary medicine as a tranquilizer for large animals such as elephants, rhinoceroses, and giraffes.